![molecular formula C14H22N2O2 B4749722 3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide](/img/structure/B4749722.png)
3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide
Overview
Description
3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide, also known as A-84543, is a synthetic compound that belongs to the class of isoxazolecarboxamides. This compound has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide is not fully understood. However, studies have suggested that this compound may act as a partial agonist of the CB2 receptor, which is primarily expressed on immune cells and is involved in modulating inflammation and pain. This compound may also interact with other receptors, such as the sigma-1 receptor, which is involved in regulating neuronal function and has been implicated in neurodegenerative disorders.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce pain and inflammation in animal models. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been investigated for its potential neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide in lab experiments is its potential therapeutic applications in several areas, including pain management, addiction, and neurodegenerative disorders. However, there are also limitations to using this compound in lab experiments, such as its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide. One area of research could focus on further elucidating the mechanism of action of this compound, particularly its interactions with the CB2 receptor and other receptors. Another area of research could investigate the potential therapeutic applications of this compound in more detail, particularly in the context of pain management, addiction, and neurodegenerative disorders. Additionally, further studies could investigate the safety and toxicity of this compound, particularly in the context of long-term use.
Scientific Research Applications
3-ethyl-5-methyl-N-(2-methylcyclohexyl)-4-isoxazolecarboxamide has been studied for its potential therapeutic applications in several areas, including pain management, addiction, and neurodegenerative disorders. Studies have shown that this compound has analgesic effects, which may be mediated through the activation of the cannabinoid CB2 receptor. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for substance abuse disorders. Additionally, this compound has been investigated for its potential neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-ethyl-5-methyl-N-(2-methylcyclohexyl)-1,2-oxazole-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-4-11-13(10(3)18-16-11)14(17)15-12-8-6-5-7-9(12)2/h9,12H,4-8H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRVTUWGXHHRADT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)NC2CCCCC2C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.